Cas no 1544983-84-7 (5-(pyridin-2-yl)methylpyrimidin-2-amine)
5-(pyridin-2-yl)methylpyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrimidinamine, 5-(2-pyridinylmethyl)-
- 5-(pyridin-2-yl)methylpyrimidin-2-amine
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- MDL: MFCD24266917
- Inchi: 1S/C10H10N4/c11-10-13-6-8(7-14-10)5-9-3-1-2-4-12-9/h1-4,6-7H,5H2,(H2,11,13,14)
- InChI Key: JEUPPBLDRBWGIR-UHFFFAOYSA-N
- SMILES: C1(N)=NC=C(CC2=NC=CC=C2)C=N1
5-(pyridin-2-yl)methylpyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-226249-0.05g |
5-[(pyridin-2-yl)methyl]pyrimidin-2-amine |
1544983-84-7 | 95% | 0.05g |
$524.0 | 2024-06-20 | |
| Enamine | EN300-226249-0.1g |
5-[(pyridin-2-yl)methyl]pyrimidin-2-amine |
1544983-84-7 | 95% | 0.1g |
$684.0 | 2024-06-20 | |
| Enamine | EN300-226249-0.25g |
5-[(pyridin-2-yl)methyl]pyrimidin-2-amine |
1544983-84-7 | 95% | 0.25g |
$977.0 | 2024-06-20 | |
| Enamine | EN300-226249-0.5g |
5-[(pyridin-2-yl)methyl]pyrimidin-2-amine |
1544983-84-7 | 95% | 0.5g |
$1539.0 | 2024-06-20 | |
| Enamine | EN300-226249-1.0g |
5-[(pyridin-2-yl)methyl]pyrimidin-2-amine |
1544983-84-7 | 95% | 1.0g |
$1971.0 | 2024-06-20 | |
| Enamine | EN300-226249-2.5g |
5-[(pyridin-2-yl)methyl]pyrimidin-2-amine |
1544983-84-7 | 95% | 2.5g |
$3865.0 | 2024-06-20 | |
| Enamine | EN300-226249-5.0g |
5-[(pyridin-2-yl)methyl]pyrimidin-2-amine |
1544983-84-7 | 95% | 5.0g |
$5719.0 | 2024-06-20 | |
| Enamine | EN300-226249-10.0g |
5-[(pyridin-2-yl)methyl]pyrimidin-2-amine |
1544983-84-7 | 95% | 10.0g |
$8480.0 | 2024-06-20 | |
| Enamine | EN300-226249-1g |
5-[(pyridin-2-yl)methyl]pyrimidin-2-amine |
1544983-84-7 | 95% | 1g |
$1971.0 | 2023-09-15 | |
| Enamine | EN300-226249-5g |
5-[(pyridin-2-yl)methyl]pyrimidin-2-amine |
1544983-84-7 | 95% | 5g |
$5719.0 | 2023-09-15 |
5-(pyridin-2-yl)methylpyrimidin-2-amine Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 5-(pyridin-2-yl)methylpyrimidin-2-amine
Comprehensive Overview of 5-(pyridin-2-yl)methylpyrimidin-2-amine (CAS No. 1544983-84-7): Properties, Applications, and Research Insights
5-(pyridin-2-yl)methylpyrimidin-2-amine (CAS No. 1544983-84-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a pyrimidine core, linked by a methylene bridge, and features an amine group at the 2-position of the pyrimidine ring. This structural arrangement contributes to its potential as a building block for drug discovery and material science applications.
In recent years, the demand for pyridine- and pyrimidine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers frequently search for terms like "pyrimidine derivatives in drug design" or "pyridine-based bioactive molecules," reflecting the growing interest in this chemical space. The compound’s CAS No. 1544983-84-7 is often queried in databases like PubChem and Reaxys, underscoring its relevance in high-throughput screening and target identification.
The synthesis of 5-(pyridin-2-yl)methylpyrimidin-2-amine typically involves multi-step reactions, including condensation and functional group transformations. Its molecular weight (calculated as 186.22 g/mol) and logP value (indicating moderate lipophilicity) make it suitable for further derivatization. These properties align with the industry’s focus on "fragment-based drug discovery" and "small molecule optimization," topics frequently explored in peer-reviewed journals.
One of the most searched questions related to this compound is: "What are the biological activities of 5-(pyridin-2-yl)methylpyrimidin-2-amine?" Preliminary studies suggest its potential as a kinase inhibitor scaffold, particularly in oncology research. Kinases are a hot topic in precision medicine, and this compound’s ability to modulate their activity could open doors to novel therapies. Additionally, its hydrogen-bonding capacity makes it a candidate for targeting protein-protein interactions, a trending area in drug discovery.
From a commercial perspective, suppliers often highlight the compound’s purity (>95%) and stability under standard conditions, addressing another common query: "Where to buy 1544983-84-7 for research?" Analytical techniques like HPLC and NMR are routinely employed to verify its quality, ensuring reproducibility in experiments. This aligns with the broader demand for "high-purity research chemicals" in academic and industrial labs.
Environmental and regulatory considerations are also part of the discourse. While 5-(pyridin-2-yl)methylpyrimidin-2-amine is not classified as hazardous, researchers increasingly seek "green chemistry alternatives" for its synthesis. Solvent-free reactions or catalytic methods are being explored to reduce waste, reflecting the global push toward sustainable chemistry.
In summary, 5-(pyridin-2-yl)methylpyrimidin-2-amine (CAS No. 1544983-84-7) represents a promising scaffold with multifaceted applications. Its relevance to kinase research, fragment-based design, and sustainable synthesis positions it at the intersection of contemporary scientific trends. As the field evolves, this compound is likely to remain a subject of intense study, answering critical questions in medicinal chemistry and beyond.
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